Cas no 1247131-90-3 (4-Hydroxy-6-methylheptanoic acid)

• Product Name: 4-Hydroxy-6-methylheptanoic acid
• CAS No: 1247131-90-3
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 1091031
• PubChem ID: 61649985
• Update Time: 2025-10-30

4-Hydroxy-6-methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-methylheptanoic acid
• AKOS010914999
• 1247131-90-3
• SCHEMBL3901922
• EN300-1296776
• DB-332336

• Inchi： 1S/C8H16O3/c1-6(2)5-7(9)3-4-8(10)11/h6-7,9H,3-5H2,1-2H3,(H,10,11)
• InChI Key： SOJRFKGZEZXLCW-UHFFFAOYSA-N
• SMILES： OC(CCC(=O)O)CC(C)C

Computed Properties

• Exact Mass: 160.11
• Monoisotopic Mass: 160.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 1.2

Additional information on 4-Hydroxy-6-methylheptanoic acid

4-Hydroxy-6-methylheptanoic Acid (CAS No. 1247131-90-3): A Comprehensive Overview

4-Hydroxy-6-methylheptanoic acid, identified by its Chemical Abstracts Service (CAS) number 1247131-90-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This linear β-hydroxy acid features a unique structural arrangement that makes it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications. Its molecular formula, C₉H₁₆O₃, underscores its complexity and versatility, which has garnered considerable attention from researchers worldwide.

The synthesis of 4-Hydroxy-6-methylheptanoic acid involves meticulous chemical processes that highlight its role as a building block in organic synthesis. Researchers have explored multiple pathways to achieve high yields and purity, often leveraging catalytic methods to enhance efficiency. The presence of both hydroxyl and carboxyl functional groups in its structure allows for diverse chemical modifications, making it an attractive molecule for drug development and material science applications.

In recent years, the pharmaceutical industry has shown increasing interest in β-hydroxy acids due to their potential biological activities. Studies have demonstrated that compounds with similar structural motifs can exhibit properties such as anti-inflammatory, antimicrobial, and even anticancer effects. The specific arrangement of atoms in 4-Hydroxy-6-methylheptanoic acid may contribute to these activities by interacting with biological targets at a molecular level.

One of the most compelling aspects of 4-Hydroxy-6-methylheptanoic acid is its utility as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop novel polyesters and biodegradable polymers, which are critical in sustainable materials science. The hydroxyl group provides a site for esterification reactions, while the carboxyl group can undergo amidation or decarboxylation, offering multiple synthetic routes.

The biological significance of 4-Hydroxy-6-methylheptanoic acid extends beyond its role as a synthetic intermediate. Preliminary studies suggest that it may influence metabolic pathways by serving as a substrate or regulator for certain enzymes. This potential makes it a promising candidate for investigating metabolic disorders and developing therapeutic strategies aimed at modulating these pathways.

The chemical properties of 4-Hydroxy-6-methylheptanoic acid, including its solubility and stability, are also subjects of ongoing research. Investigations into these properties can inform its application in various fields, such as formulation development in pharmaceuticals or optimization in industrial processes. Understanding how environmental factors affect its behavior is crucial for ensuring consistent performance across different applications.

In the realm of drug discovery, the structural features of 4-Hydroxy-6-methylheptanoic acid make it an intriguing scaffold for designing new bioactive molecules. By modifying its side chains or functional groups, chemists can generate libraries of compounds with tailored properties for screening against disease targets. This approach aligns with the growing trend toward structure-based drug design, where computational methods are increasingly employed to predict molecular interactions.

The environmental impact of synthesizing and utilizing 4-Hydroxy-6-methylheptanoic acid is another critical consideration. Researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption. These efforts not only align with global sustainability goals but also enhance the economic viability of producing this compound on an industrial scale.

The future prospects for 4-Hydroxy-6-methylheptanoic acid are bright, with ongoing research uncovering new possibilities for its application. As our understanding of its chemical and biological properties deepens, so too does its potential to contribute to advancements in medicine, materials science, and beyond. Collaborative efforts between academia and industry will be essential in translating these findings into practical solutions that benefit society.